Methyl 4-amino-5-methylthiophene-2-carboxylate
Cat. No. B1429287
M. Wt: 171.22 g/mol
InChI Key: ZTTXAKCLKGBDIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[CH3:14][OH:15].[CH3:1][c:2]1[c:3]([N+:11]([O-:12])=[O:13])[cH:4][c:5]([C:7](=[O:8])[O:9][CH3:10])[s:6]1>>[CH3:1][c:2]1[c:3]([NH2:11])[cH:4][c:5]([C:7](=[O:8])[O:9][CH3:10])[s:6]1
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Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
COC(=O)c1cc([N+](=O)[O-])c(C)s1
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Outcomes
Product
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Name
|
|
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Type
|
product
|
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Smiles
|
COC(=O)c1cc(N)c(C)s1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
